4-Aminopyridine-2-carboxylic acid

• IUPAC Name: 4-aminopyridine-2-carboxylic acid
• InChI: InChI=1S/C6H6N2O2/c7-4-1-2-8-5(3-4)6(9)10/h1-3H,(H2,7,8)(H,9,10)
• InChI Key: JRZBTJVSAANBEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1N)C(=O)O
• Molecular Formula: C6H6N2O2
• DSSTOX Substance ID: DTXSID70365991
• Molecular Weight: 138.12 g/mol
• CAS No.: 100047-36-7

Description

4-Aminopyridine-2-carboxylic acid, also known as 4-AP, is an organic compound with the molecular formula C5H7NO3. It is a white, odorless, crystalline solid that is soluble in water and other organic solvents. 4-AP is a widely used reagent in organic synthesis and has a variety of applications in the scientific and medical fields.

Scientific Research Applications

• Molecular Recognition and Sensing Materials : 4-Aminopyridine-2-carboxylic acid, as part of the 2-aminopyridines family, shows enhanced recognition capabilities towards carboxylic acids when a phosphoryl group is present. This characteristic could lead to its use in creating useful sensing materials and organic species for molecular recognition (Gallegos et al., 2019).

• Crystallization and Solid Forms : The substance plays a role in the crystallization of substituted salicylic acids, leading to diverse solid forms. This highlights its utility in understanding the unpredictability of ionic structures in co-crystallizations (Montis & Hursthouse, 2012).

• Pharmaceutical and Cosmetic Applications : Oligo-4-aminopyridine (4-OAP), a derivative, is noted for its stability and potential applications in the pharmaceutical and cosmetic industries (Kaya & Koyuncu, 2003).

• Supramolecular Chemistry : It forms a robust molecule in the 2-aminopyridinium-carboxylic acid supramolecular heterosynthon, which is significant for generating multiple-component crystals (Bis & Zaworotko, 2005).

• Neurochemical Research : Contrary to some expectations, 4-aminopyridine is not effective as a depolarizing agent for stimulating the release of glutamate in in vivo studies (Segovia, Porras, & Mora, 1997).

• Cocrystallization and Structural Properties : 2-acetaminopyridine (2-AApy), a relative compound, effectively cocrystallizes with carboxylic acids, preserving their structural and geometric properties, which indicates potential applications in molecular design (Aakeröy, Hussain, & Desper, 2006).

Mechanism of Action

Target of Action

The primary target of 4-Aminopyridine-2-carboxylic acid is the voltage-gated potassium channels . These channels play a crucial role in the regulation of the electrical activity of neurons, and their inhibition can lead to the elongation of action potentials and heightened release of neurotransmitters .

Mode of Action

This compound interacts with its targets by inhibiting the voltage-gated potassium channels . This inhibition results in the elongation of action potentials, which in turn leads to an increased release of neurotransmitters . The enhanced neuronal signaling is the primary result of this interaction .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily those involved in neural transmission . By inhibiting the voltage-gated potassium channels, the compound affects the action potential of neurons, leading to an increase in the release of neurotransmitters . This can enhance synaptic transmission and potentially mitigate neurological disorders .

Pharmacokinetics

It’s worth noting that the compound’s solubility, propensity for lipid interactions, and affinity for selective receptor binding have been investigated . These properties can influence the compound’s bioavailability and its therapeutic capabilities .

Result of Action

The primary molecular and cellular effect of this compound’s action is the enhancement of neuronal signaling . This is achieved through the elongation of action potentials and the heightened release of neurotransmitters, which can facilitate synaptic transmission . This has the potential to mitigate neurological disorders .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. It’s worth noting that the recent emergence of nanoformulations has significantly transformed the administration and therapeutic capabilities of 4-aminopyridine . These formulations, utilizing nanotechnology, exhibit enhanced drug stability, precise control over release kinetics, and improved bioavailability .

Future Directions

The diversity in the pharmacological activities of aminopyridines has attracted the attention of many researchers to explore the reasons for their wide potential. The various synthetic methods revealed may be helpful to the development of newer compounds with aminopyridines moieties that could offer high bioactivity and lesser toxicity.

Biochemical Analysis

Biochemical Properties

It is known that 4-Aminopyridine-2-carboxylic acid can interact with various enzymes, proteins, and other biomolecules in the body . The nature of these interactions is largely dependent on the specific biochemical context and can vary widely.

Cellular Effects

It is known that the compound can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is known that the compound can interact with various biomolecules, potentially leading to changes in gene expression, enzyme activation or inhibition, and other molecular effects

Temporal Effects in Laboratory Settings

It is known that the compound has a melting point of 265 °C and a boiling point of 446.3±30.0 °C

Metabolic Pathways

It is known that the compound can interact with various enzymes and cofactors, potentially influencing metabolic flux or metabolite levels

Transport and Distribution

It is known that the compound can interact with various transporters and binding proteins, potentially influencing its localization or accumulation

Subcellular Localization

It is possible that the compound could be directed to specific compartments or organelles within the cell via targeting signals or post-translational modifications

Synthesis routes and methods

Procedure details

A solution of 2-carboxy-4-nitropyridine N-oxide (0.5 g, 27 mmol) (E. Prafft et al., J. Prakt. Chem. 1961, 13, 58) in acetic acid (20 ml) was hydrogenated under pressure (70 psi) in the presence of Pd/C. (10%) (0.25 g) at ambient temperature for 2 hours. The catalyst was removed by filtration, and the filtrate evaporated to give 2-carboxy-4-aminopyridine as an off-white solid which was dried in a dessicator (300 mg, 80%).